Cas no 1795031-65-0 ({[(2-methylphenyl)methyl]carbamoyl}methyl 4-methoxybenzoate)

• Product Name: {[(2-methylphenyl)methyl]carbamoyl}methyl 4-methoxybenzoate
• CAS No: 1795031-65-0
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5323607
• Update Time: 2025-10-29

{[(2-methylphenyl)methyl]carbamoyl}methyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2-methylbenzyl)amino)-2-oxoethyl 4-methoxybenzoate
• 2-[(2-methylbenzyl)amino]-2-oxoethyl 4-methoxybenzoate
• [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 4-methoxybenzoate
• STL195038
• {[(2-methylphenyl)methyl]carbamoyl}methyl 4-methoxybenzoate

• Inchi： 1S/C18H19NO4/c1-13-5-3-4-6-15(13)11-19-17(20)12-23-18(21)14-7-9-16(22-2)10-8-14/h3-10H,11-12H2,1-2H3,(H,19,20)
• InChI Key： LZOYDVVJHUTZOQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)CC(NCC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 391
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 4-methoxybenzoate

Introduction to [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate (CAS No. 1795031-65-0)

The compound [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate, identified by its CAS number 1795031-65-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzophenone derivatives, characterized by its intricate structural framework and functional groups that contribute to its unique chemical properties.

Benzophenone derivatives have long been recognized for their diverse applications in medicinal chemistry, particularly due to their ability to interact with biological targets in a selective manner. The presence of a carbamoyl group and a methoxy-substituted benzene ring in [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate suggest that it may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. This has prompted researchers to explore its potential as an active pharmaceutical ingredient (API) in the formulation of new therapeutic agents.

One of the most compelling aspects of this compound is its ability to undergo various chemical transformations, which can be leveraged to synthesize analogs with enhanced pharmacological properties. For instance, modifications to the substituents on the benzene ring or the carbamoyl group can alter the compound's solubility, bioavailability, and target specificity. Such flexibility makes [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate involves multi-step organic reactions, including condensation, esterification, and cyclization processes. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the reaction progress and verify the structural integrity of the final product.

In academic research, [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate has been utilized as a key intermediate in the development of novel bioactive molecules. For example, studies have demonstrated its role in synthesizing potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. The methoxy group on the benzene ring enhances binding affinity to COX-2, making this compound a promising candidate for nonsteroidal anti-inflammatory drug (NSAID) development.

The pharmacokinetic properties of [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate are also of great interest. Preliminary studies suggest that this compound exhibits moderate oral bioavailability and prolonged half-life, which are critical factors for therapeutic efficacy. Additionally, its metabolic stability has been evaluated using liver microsomes, revealing a favorable profile for further clinical development.

In conclusion, [(2-methylphenyl)methyl]carbamoyl)methyl 4-methoxybenzoate (CAS No. 1795031-65-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an excellent candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation medicines.